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Introduction
Copeptin, the C-terminal portion of the arginine vasopressin (AVP) precursor peptide, has

emerged as a crucial biomarker in clinical diagnostics and a subject of intensive research.[1][2]

Encoded by the AVP gene, copeptin is co-secreted with AVP from the posterior pituitary gland

in equimolar amounts.[3] Due to its greater stability in circulation compared to the rapidly

cleared AVP, copeptin serves as a reliable surrogate marker for vasopressin release, reflecting

the body's response to osmotic, hemodynamic, and stress stimuli.[1][4][5] This guide provides

a comprehensive technical overview of the copeptin gene and protein structure, its synthesis,

associated signaling pathways, and the methodologies employed for its study.

The Arginine Vasopressin (AVP) Gene
Copeptin is a product of the arginine vasopressin (AVP) gene. This gene's primary product is a

pre-pro-hormone that is proteolytically cleaved to yield AVP (also known as antidiuretic

hormone, ADH), neurophysin II (NPII), and copeptin.[6][7]

Gene Locus and Structure
The human AVP gene is situated on the short arm (p) of chromosome 20.[6][8] It is part of a

gene cluster that also includes the related oxytocin gene.[9] The gene spans approximately
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1.85 to 2.5 kilobases (kb) and is characterized by a conserved structure across many

mammalian species.[6][10]

Parameter Human AVP Gene

Gene Symbol AVP

Aliases ADH, ARVP, VP, AVP-NPII[6][7]

Chromosomal Location 20p13[6]

Genomic Coordinates (GRCh38) Start: 3,082,556 bp; End: 3,084,724 bp[6]

Total Length ~1.85-2.5 kb[6][10]

Number of Exons 3[6][10]

Number of Introns 2[6]

Exon-Intron Organization
The AVP gene is composed of three exons that encode distinct functional domains of the

precursor protein.[6][10]

Gene Segment Encodes

Exon A

A signal peptide, the AVP hormone, a GKR (Gly-

Lys-Arg) cleavage site, and the N-terminus of

Neurophysin II.[6][10]

Intron 1
A ~1 kilobase non-coding sequence separating

Exon A and Exon B.[6]

Exon B
The conserved central region of Neurophysin II.

[6][10]

Intron 2
A large non-coding sequence separating Exon B

and Exon C.[6]

Exon C

The C-terminus of Neurophysin II, a single

arginine (R) cleavage site, and the 39-amino

acid copeptin glycopeptide.[6][10]
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From Precursor Protein to Mature Peptides
The transcription and translation of the AVP gene initiate a multi-step process of protein

synthesis and maturation occurring primarily in the magnocellular neurons of the

hypothalamus's supraoptic and paraventricular nuclei.[8][9]

The Pre-pro-vasopressin Precursor
The initial polypeptide translated from the AVP mRNA is a 164-amino acid pre-pro-hormone.[4]

[11][12] This precursor undergoes co-translational processing where the N-terminal signal

peptide is cleaved, and the copeptin moiety is N-linked glycosylated, resulting in pro-

vasopressin.[12]

Precursor/Product Size (Amino Acids) Description

Pre-pro-vasopressin 164

The initial translated

polypeptide including a signal

peptide.[11][12]

Pro-vasopressin ~145

The precursor after removal of

the signal peptide, comprising

AVP, Neurophysin II, and

Copeptin.

Arginine Vasopressin (AVP) 9 The active hormone.

Neurophysin II 93-95 A carrier protein for AVP.

Copeptin 39
The C-terminal glycopeptide.

[8]

Axonal Transport and Proteolytic Cleavage
The pro-vasopressin is packaged into neurosecretory granules.[9][13] During axonal transport

from the hypothalamus to the posterior pituitary, endopeptidases cleave the pro-hormone at

specific basic amino acid sites (GKR and R).[10][13] This enzymatic processing releases the

three mature peptides: AVP, Neurophysin II, and copeptin, which are stored in the posterior

pituitary until released into the bloodstream.[8][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15550659?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

